6-ethoxy-N-(2-pyridinylmethyl)-2-naphthalenesulfonamide

• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 6-ethoxy-N-(pyridin-2-ylmethyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H18N2O3S/c1-2-23-17-8-6-15-12-18(9-7-14(15)11-17)24(21,22)20-13-16-5-3-4-10-19-16/h3-12,20H,2,13H2,1H3
• InChI Key: YAXXCAOKZKHVHW-UHFFFAOYSA-N
• SMILES: CCOC1=CC2=C(C=C1)C=C(C=C2)S(=O)(=O)NCC3=CC=CC=N3

Description

6-ethoxy-N-(2-pyridinylmethyl)-2-naphthalenesulfonamide, commonly referred to as EPMS, is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound is a sulfonamide derivative that has been shown to exhibit a variety of biochemical and physiological effects. In

Scientific Research Applications

EPMS has been studied for its potential applications in the treatment of various diseases. It has been shown to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of pain and inflammation. Additionally, EPMS has been studied for its potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.

Mechanism of Action

EPMS is believed to exert its effects through the inhibition of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, EPMS can reduce inflammation and pain.
Biochemical and Physiological Effects
EPMS has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, EPMS has been shown to inhibit the growth of cancer cells. It has also been shown to exhibit antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

EPMS has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. Additionally, EPMS exhibits a variety of biochemical and physiological effects, making it a versatile compound for scientific research. However, there are also some limitations to using EPMS in lab experiments. It has been shown to exhibit some cytotoxicity, which may limit its use in certain experiments. Additionally, the mechanism of action of EPMS is not fully understood, which may complicate its use in some experiments.

Future Directions

There are several future directions for the study of EPMS. One area of interest is the development of EPMS derivatives with improved efficacy and reduced toxicity. Additionally, further studies are needed to fully understand the mechanism of action of EPMS. This may involve the use of advanced techniques such as molecular modeling and X-ray crystallography. Finally, there is a need for further studies to explore the potential applications of EPMS in the treatment of various diseases.

Synthesis Methods

The synthesis of EPMS involves the reaction of 6-ethoxy-2-naphthalenesulfonyl chloride with 2-pyridinemethanol in the presence of a base such as triethylamine. This reaction results in the formation of EPMS as a white solid. The purity of the compound can be improved through recrystallization.